Cas no 2034500-18-8 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide
• CAS No: 2034500-18-8
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 6154431
• PubChem ID: 122162952
• Update Time: 2025-06-30

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide
• F6574-0118
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
• 2034500-18-8
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-4-(3-methoxyphenyl)benzamide
• AKOS032464343

• Inchi： 1S/C23H19N3O3/c1-28-20-4-2-3-18(13-20)16-5-7-17(8-6-16)23(27)26-14-21-22(25-11-10-24-21)19-9-12-29-15-19/h2-13,15H,14H2,1H3,(H,26,27)
• InChI Key： YMKCMCAVEIIOSE-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(C2C=CC(=CC=2)C2C=CC=C(C=2)OC)=O)=NC=CN=1

Computed Properties

• Exact Mass: 385.14264148g/mol
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide

Introduction to N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide (CAS No. 2034500-18-8)

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide, identified by its CAS number 2034500-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate structural motifs, which include fused aromatic rings and heterocyclic functionalities. The presence of both furan and pyrazine moieties in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for various applications in medicinal chemistry.

The structural architecture of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide is particularly noteworthy due to its biphenyl core substituted with a methoxy group at the 3' position. This specific substitution pattern enhances the compound's solubility and bioavailability, which are critical factors in drug design. Moreover, the pyrazinylmethyl side chain contributes to the molecule's ability to interact with biological targets in a highly selective manner. Such structural features have been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide has been explored as a potential lead compound in this regard. Its dual functionality, arising from the combination of furan and pyrazine heterocycles, suggests that it may exhibit inhibitory activity against enzymes or receptors involved in metabolic disorders, inflammation, and cancer. Preliminary computational studies have indicated that this compound can adopt multiple conformations, which could be exploited to optimize its binding affinity to biological targets.

The synthesis of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide represents a significant challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in forming the carbon-carbon bonds essential for this compound's structure. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacological profile of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-3'-methoxy-1,1'-biphenyl-4-carboxamide is currently under investigation in several academic and industrial laboratories. Initial in vitro studies have demonstrated that this compound exhibits moderate activity against certain kinases and transcription factors. These findings are particularly exciting because kinases are key players in many cellular signaling pathways that are dysregulated in diseases such as cancer and inflammatory disorders. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a therapeutic agent.

The role of computational chemistry in the study of N-{3-(furan-3-yyyyl)pyrazinyyyyl)methyl}-Methoxyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyloxy)-1,1'yyypbenzolcarboxamide (CAS No. 2034500yy18yy8) cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of this compound with potential targets such as protein kinases and receptors. These simulations have provided valuable insights into how the molecule interacts with biological systems at an atomic level. By refining the structure based on these predictions, researchers can design derivatives with enhanced potency and selectivity.

In conclusion, N-{3-(furan-3-yyyyl)pyrazinyyyyl)methyl}-Methoxyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethoxy)-1,yyypbenzolcarboxamide (CAS No. 2034500yy18yy8) is a structurally complex and pharmacologically promising compound that represents an important advancement in medicinal chemistry. Its unique combination of functional groups and its potential therapeutic applications make it a subject of intense research interest. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly critical role in the development of novel treatments for human diseases.